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Compound of Interest

Compound Name: Sqg-109

Cat. No.: B1681080

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
SQ-109, an investigational antitubercular agent. The following procedural guidance is intended
to ensure the safety of laboratory personnel and to provide a clear, operational framework for
the use of this compound.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper handling of SQ-109 is critical to minimize exposure and ensure a safe laboratory
environment. The following personal protective equipment and engineering controls are
mandatory when working with this compound.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene). Lab coat or other protective clothing

to prevent skin contact.

Respiratory Protection

For operations where dusts or aerosols may be
generated, a NIOSH-approved respirator with
an appropriate particulate filter is recommended.

Use in a well-ventilated area is essential.

Engineering Controls:

o Work should be conducted in a well-ventilated laboratory.

» For procedures with a potential for aerosolization, a chemical fume hood is recommended.

Health Hazard Information

SQ-109 is an investigational compound, and the full toxicological properties may not be known.

The following information is based on available data.

Potential Health Effects:

Exposure Route

Potential Effects

Inhalation

May be harmful if inhaled. May cause

respiratory tract irritation.

Skin Contact

May be harmful if absorbed through the skin.

May cause skin irritation.

Eye Contact

May cause eye irritation.

Ingestion

May be harmful if swallowed.
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First Aid Measures:

¢ Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

Operational and Disposal Plans

A systematic approach to the handling and disposal of SQ-109 is essential for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature is 2-8°C.

Spill and Disposal Procedures

e Spill Response:
o Evacuate personnel from the immediate area.
o Wear appropriate PPE as outlined above.
o Avoid breathing vapors, mist, or gas.

o Sweep up the spilled material, avoiding dust generation, and place it in a suitable, closed
container for disposal.
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o Ventilate the area and wash the spill site after material pickup is complete.

o Waste Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Do not allow the product to enter drains.

o Contaminated packaging should be disposed of as unused product.

Experimental Workflow for Handling SQ-109
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of SQ-
109 in a laboratory setting.

Mechanism of Action Signaling Pathway

SQ-109 is an ethambutol analogue that is thought to act by inhibiting MmpL3, a mycobacterial
membrane protein essential for the transport of trehalose monomycolate, a precursor to
mycolic acid. This disruption of the cell wall synthesis pathway ultimately leads to bacterial cell
death.
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Caption: A simplified signaling pathway illustrating the inhibitory effect of SQ-109 on the MmpL3
transporter, leading to the disruption of mycobacterial cell wall synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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